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Compound of Interest

Compound Name: 2,5-Dimethylphenol

Cat. No.: B165462

This guide provides comprehensive information on 2,5-Dimethylphenol, tailored for
researchers, scientists, and professionals in drug development. It covers its chemical identity,
physicochemical properties, detailed experimental protocols for synthesis, purification, and
analysis, along with spectral data and safety information.

Chemical Identity

CAS Number: 95-87-4[1][2][3][4]

Synonyms: 2,5-Dimethylphenol is also known by a variety of other names. A comprehensive
list of its synonyms is provided in the table below.
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Synonym

2,5-Xylenol

p-Xylenol

2-Hydroxy-p-xylene

1-Hydroxy-2,5-dimethylbenzene

Phenol, 2,5-dimethyl-

3,6-Dimethylphenol

6-Methyl-m-cresol

1,2,5-Xylenol

2,5-DMP

1,4-Dimethyl-2-hydroxybenzene

Physicochemical Properties

A summary of the key physicochemical properties of 2,5-Dimethylphenol is presented in the
following table for easy reference and comparison.
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Property Value

Molecular Formula CsH100

Molecular Weight 122.16 g/mol

Appearance Colorless to off-white crystalline solid[2]
Melting Point 75-77 °C

Boiling Point 212 °C

Density 0.971 g/cm3 at 25 °C

Solubility in Water 5.3g/Lat25°C

o ) Soluble in ethanol, ether, acetone, and
Solubility in Organic Solvents

benzene[1]
pKa 10.22
LogP 2.30

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of 2,5-Dimethylphenol are
provided below.

Synthesis Protocol: From 2,5-Dimethylaniline

A common laboratory-scale synthesis of 2,5-Dimethylphenol involves the diazotization of 2,5-
dimethylaniline followed by hydrolysis of the resulting diazonium salt.

Reagents:

2,5-Dimethylaniline

Concentrated Sulfuric Acid (H2SOa)

Sodium Nitrite (NaNO2)

Deionized Water
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e Toluene
¢ Anhydrous Sodium Sulfate (Na2S0a4)
Procedure:

o Preparation of the Amine Salt Solution: In a flask, cautiously add 2,5-dimethylaniline to a
solution of sulfuric acid in water while cooling in an ice bath to maintain the temperature
below 10 °C.

» Diazotization: Slowly add an aqueous solution of sodium nitrite to the amine salt solution,
keeping the temperature between 0-5 °C with constant stirring. The addition should be
controlled to prevent the temperature from rising.

» Hydrolysis: Gently heat the solution containing the diazonium salt to approximately 50-60 °C.
The diazonium salt will decompose to form 2,5-dimethylphenol, evolving nitrogen gas.

« Extraction: After the evolution of nitrogen ceases, cool the reaction mixture to room
temperature. Extract the product with toluene.

e Washing and Drying: Wash the combined organic extracts with water to remove any
remaining acid. Dry the toluene solution over anhydrous sodium sulfate.

« |solation: Remove the toluene by rotary evaporation to yield the crude 2,5-dimethylphenol.

Solution Preparation

NaNO:2 + H20 1
Reaction Steps ‘Workup and Isolation
H2S0s4 + H20 | | Dlazoufauon Hydrolygs 1 Toluene Extraction ‘Water Wash Drying (Na2SOa) Solvent Evaporation Crude 2,5-Dimethylphenol
F (0-5°C) (~50-60 °C)
2,5-Dimethylaniline
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Synthesis workflow for 2,5-Dimethylphenol from 2,5-Dimethylaniline.

Purification Protocol: Recrystallization

The crude 2,5-Dimethylphenol can be purified by recrystallization to obtain a product of high
purity.

Reagents:

e Crude 2,5-Dimethylphenol
e Ethanol

» Deionized Water

Procedure:

Dissolve the crude 2,5-dimethylphenol in a minimal amount of hot ethanol.
e Slowly add hot deionized water to the solution until a slight turbidity persists.
e Add a small amount of hot ethanol to redissolve the precipitate and obtain a clear solution.

 Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to
induce crystallization.

o Collect the crystals by vacuum filtration and wash them with a small amount of cold ethanol-
water mixture.

» Dry the purified crystals in a desiccator under vacuum.

Analytical Protocols

e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pum particle size).
» Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v).

e Flow Rate: 1.0 mL/min.
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e Detection: UV detection at 270 nm.
e Injection Volume: 10 pL.

e Column: A nonpolar capillary column such as a 5% phenyl-methylpolysiloxane (e.g., 30 m x
0.25 mm i.d., 0.25 pm film thickness).

o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
e Oven Temperature Program:
o Initial temperature: 80 °C, hold for 2 minutes.
o Ramp to 200 °C at a rate of 10 °C/min.
o Hold at 200 °C for 5 minutes.
e Injector Temperature: 250 °C.
e MS Transfer Line Temperature: 280 °C.
e lon Source Temperature: 230 °C.
 lonization Mode: Electron lonization (EIl) at 70 eV.
e Scan Range: m/z 40-300.

Spectral Data

¢ Infrared (IR) Spectrum: The IR spectrum of 2,5-Dimethylphenol will exhibit a broad
absorption band in the region of 3200-3600 cm~* due to the O-H stretching of the phenolic
group. C-H stretching vibrations of the methyl groups and the aromatic ring will appear
around 2850-3100 cm~1. Aromatic C=C stretching bands will be observed in the 1450-1600
cm~1 region.

e 1H NMR Spectrum: The proton NMR spectrum will show a singlet for the phenolic proton
(variable chemical shift, typically between 4-7 ppm, exchangeable with D20). The aromatic
protons will appear as multiplets in the aromatic region (6.5-7.5 ppm). The methyl protons
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will give rise to two singlets, each integrating to three protons, in the upfield region (around
2.2-2.4 ppm).

e 13C NMR Spectrum: The carbon NMR spectrum will display eight distinct signals
corresponding to the eight carbon atoms in the molecule. The carbon bearing the hydroxyl
group will be the most downfield among the aromatic carbons.

e Mass Spectrum: The mass spectrum will show a prominent molecular ion peak (M*) at m/z
122. A significant fragment ion is typically observed at m/z 107, corresponding to the loss of
a methyl group ([M-CHs]*).

Safety Information

2,5-Dimethylphenol is a toxic and corrosive substance. It is harmful if swallowed or in contact
with skin and can cause severe skin burns and eye damage. It is also toxic to aquatic life with
long-lasting effects.[3]

Handling Precautions:

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

e Work in a well-ventilated area, preferably in a fume hood.
» Avoid inhalation of dust and vapors.

 In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical
attention.

o Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials such as oxidizing agents and bases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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